Cas no 2408970-00-1 (tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate)

• Product Name: tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate
• CAS No: 2408970-00-1
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 5842586
• PubChem ID: 165701826
• Update Time: 2025-08-05

tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate
• EN300-7548141
• 2408970-00-1

• Inchi： 1S/C16H27NO3/c1-15(2,3)20-14(19)17-16(9-18)12-5-10-4-11(7-12)8-13(16)6-10/h10-13,18H,4-9H2,1-3H3,(H,17,19)
• InChI Key： LZKGITYAOGEMPV-UHFFFAOYSA-N
• SMILES： OCC1(C2CC3CC(C2)CC1C3)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.19909372g/mol
• Monoisotopic Mass: 281.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate

tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate: A Comprehensive Overview

tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate is a compound with the CAS number 2408970-00-1, and it has garnered significant attention in the fields of organic chemistry, materials science, and drug development. This compound is notable for its unique structure, which combines an adamantane skeleton with a hydroxymethyl group and a tert-butyl carbamate moiety. The combination of these structural elements imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The adamantane skeleton is a diamondoid structure known for its high stability and rigidity. This feature makes it an excellent platform for constructing molecules with specific functionalities. In the case of tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate, the hydroxymethyl group introduces hydrophilic properties, while the tert-butyl carbamate group adds versatility in terms of reactivity and solubility. Recent studies have highlighted the potential of this compound in drug delivery systems, where its dual functionality can enhance the bioavailability of therapeutic agents.

One of the most promising applications of tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate lies in its use as a building block for advanced materials. Researchers have explored its role in creating self-healing polymers and stimuli-responsive materials. The hydroxymethyl group can participate in hydrogen bonding, which is crucial for these applications. Moreover, the tert-butyl carbamate group can be easily modified to introduce additional functionalities, making this compound highly customizable for different material requirements.

In the realm of drug development, tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate has shown potential as a prodrug carrier. Its ability to undergo controlled cleavage under specific conditions makes it ideal for targeted drug delivery. Recent studies have demonstrated that this compound can be used to encapsulate anti-cancer drugs, ensuring their release at specific sites within the body. This approach not only enhances therapeutic efficacy but also reduces side effects associated with conventional chemotherapy.

The synthesis of tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the adamantane derivative, followed by functionalization with the hydroxymethyl group and subsequent coupling with the tert-butyl carbamate moiety. Researchers have optimized these steps to improve yield and purity, making large-scale production feasible.

From an environmental perspective, tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for applications where environmental impact is a concern. Additionally, its compatibility with various solvents and its stability under physiological conditions further enhance its utility in biomedical applications.

Looking ahead, ongoing research is focused on expanding the scope of applications for tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate. Scientists are exploring its potential in nanotechnology, where its rigid structure could serve as a scaffold for constructing nano-devices. Furthermore, advancements in computational chemistry are enabling researchers to predict and design new derivatives of this compound with enhanced properties.

In conclusion, tert-butyl N-[2-(hydroxymethyl)adamantan-2-yl]carbamate (CAS No: 2408970-00-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research and development.